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Compound of Interest

Compound Name: DSP-1053

Cat. No.: B8105912

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the safe handling, storage, and disposal of DSP-
1053, a potent serotonin transporter (SERT) inhibitor and partial 5-HT1A receptor agonist.
Adherence to these protocols is essential to ensure laboratory safety and maintain the integrity
of the compound.

Personal Protective Equipment (PPE)

When handling DSP-1053, particularly in its solid form, appropriate personal protective
equipment must be worn to prevent inhalation, skin, and eye contact.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or latex gloves are

suitable.

Eye/Face Protection

Safety glasses with side

shields or goggles

Ensure full coverage to
prevent splashes or dust from

entering the eyes.

Skin and Body Protection

Laboratory coat

A standard lab coat is required
to protect against incidental

skin contact.

Respiratory Protection

Use in a well-ventilated area

Work should be conducted in a
chemical fume hood to avoid

inhalation of dust or aerosols.

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the stability and efficacy of DSP-1053.

Handling:

e Avoid Dust Formation: When working with the powdered form, handle it carefully to minimize

the creation of dust.

e Ventilation: Always handle DSP-1053 in a well-ventilated area, preferably within a chemical

fume hood[1].

» Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, follow the first aid measures outlined below.

e Hygiene: Wash hands thoroughly after handling the compound[2]. Do not eat, drink, or

smoke in the laboratory[2].

Storage:

e Short-term Storage (up to 1 month): Store the stock solution at -20°C[3].
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e Long-term Storage (up to 6 months): For longer periods, store the stock solution at -80°CJ[3].
o Container: Keep the container tightly closed in a dry and well-ventilated place.

Disposal Plan

Dispose of DSP-1053 and any contaminated materials in accordance with local, state, and
federal regulations.

e Unused Compound: Dispose of as hazardous chemical waste. Do not allow it to enter drains
or watercourses.

o Contaminated Materials: Any materials that have come into contact with DSP-1053, such as
pipette tips, tubes, and gloves, should also be treated as hazardous waste and disposed of
accordingly.

Experimental Protocols
Preparation of a Stock Solution

For in vivo experiments, DSP-1053 can be prepared in a vehicle solution. The following is an
example protocol for solubilizing the compound:

e Prepare a stock solution of DSP-1053 in DMSO.

o For the working solution, the following solvent system can be used: 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% Saline[3].

o To prepare 1 mL of the working solution, add 100 pL of the DMSO stock solution to 400 uL of
PEG300 and mix thoroughly.

e Add 50 pL of Tween-80 and mix again.
e Finally, add 450 pL of saline to bring the total volume to 1 mL[3].
o If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution[3].

It is recommended to prepare the working solution fresh on the day of the experiment.
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Mechanism of Action: Signaling Pathway

DSP-1053 exerts its effects through a dual mechanism involving the serotonin transporter
(SERT) and the 5-HT1A receptor. This is depicted in the following signaling pathway diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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